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Compound of Interest

Compound Name: 1,2-Diazidoethane

Cat. No.: B1593744

Disclaimer: 1,2-Diazidoethane is classified as a highly sensitive and dangerous explosive
material. Its synthesis, handling, and characterization should only be attempted by trained
professionals in specialized laboratories equipped for energetic materials research. The
information provided herein is for academic and research purposes only and does not
constitute a guide for its production or use. The PubChem database lists 1,2-diazidoethane as
"Forbidden" and "Discontinued (Explosive)," indicating its extreme hazard potential.[1]

Introduction

1,2-Diazidoethane (Cz2H4Ns) is a primary explosive belonging to the class of vicinal diazides,
characterized by the presence of two azide (-N3) groups on adjacent carbon atoms. This
structural motif imparts a high degree of instability and energetic potential to the molecule. The
high nitrogen content (74.98% by mass) and the presence of two endoergic azide groups
contribute to a large positive heat of formation, which is a key indicator of a compound's
energetic nature. Upon decomposition, 1,2-diazidoethane is expected to release a significant
amount of energy, primarily through the exothermic formation of dinitrogen gas (N2).

Due to its extreme sensitivity and hazardous nature, publicly available quantitative data on the
energetic properties of 1,2-diazidoethane is scarce. Research on such materials is often
restricted, and detailed findings are not always published in open literature. This guide,
therefore, will provide a comprehensive overview of the expected energetic characteristics of
1,2-diazidoethane based on the known properties of similar organic azides and the general
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principles of energetic materials science. It will also detail the standard experimental protocols

used to characterize such materials.

Data Presentation

A thorough search of scientific literature and chemical databases did not yield specific, publicly

available quantitative data for the energetic properties of 1,2-diazidoethane. Due to its

classification as a forbidden and discontinued explosive, such information is likely restricted.

Therefore, the following tables are presented as templates that would be used to summarize

such data if it were available.

Table 1: Thermochemical and Physical Properties of 1,2-Diazidoethane (Hypothetical Data)

Property Value Units Method

Molecular Formula C2Ha4Ne - -

Molecular Weight 112.09 g/mol -

Density Not Available g/cm3 Gas Pycnometry

Heat of Formation ) Bomb Calorimetry /
Not Available kJ/mol _

(AHf?) Computational

Decomposition ) DSC/TGA (e.g., 5
Not Available °C

Temperature (Td)

°C/min)

Table 2: Sensitivity Properties of 1,2-Diazidoethane (Hypothetical Data)

Property Value Units Method
Drop Weight Impact
Impact Sensitivity Not Available J Test (e.g., Bruceton
method)
Friction Sensitivity Not Available N BAM Friction Test
Electrostatic
Discharge (ESD) Not Available J ESD Sensitivity Test
Sensitivity
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Table 3: Detonation Properties of 1,2-Diazidoethane (Hypothetical Data)

Property Value Units Method

) ] Detonation Velocity
Detonation Velocity

Not Available m/s Measurement (e.g.,
(VoD) .
Dautriche method)
Detonation Pressure ) Calculated from VoD
Not Available GPa )
(PCJ) and density

Synthesis and Decomposition Pathways

The synthesis of 1,2-diazidoethane is typically achieved through a nucleophilic substitution
reaction, where a suitable precursor, such as 1,2-dihaloethane, is reacted with an azide salt.
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Reactants

1,2-Dibromoethane
(Br-CH2-CH2-Br)

Sodium Azide
(NaNs)

Process

Nucleophilic Substitution
in a suitable solvent (e.g., DMF or DMSO)

Products

Reactant

1,2-Diazidoethane
(N3-CH2-CH2-N3s)

Stimulus

Heat, Shock, or Friction

Decomposition

Products

1,2-Diazidoethane
(N3-CH2-CH2-N3)

Sodium Bromide
(NaBr)

Ethylene
(H2C=CHy2)

Decomposition

Dinitrogen Gas

(3 N2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diazidoethane
https://www.benchchem.com/product/b1593744#understanding-the-energetic-properties-of-1-2-diazidoethane
https://www.benchchem.com/product/b1593744#understanding-the-energetic-properties-of-1-2-diazidoethane
https://www.benchchem.com/product/b1593744#understanding-the-energetic-properties-of-1-2-diazidoethane
https://www.benchchem.com/product/b1593744#understanding-the-energetic-properties-of-1-2-diazidoethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1593744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

